Potassium (4-benzyloxy-2-methylphenyl)trifluoroborate
Overview
Description
Potassium (4-benzyloxy-2-methylphenyl)trifluoroborate is a chemical compound with the molecular formula C14H13BF3KO and a molecular weight of 304.16 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of Potassium (4-benzyloxy-2-methylphenyl)trifluoroborate can be represented by the SMILES string: [B-] (C1=C (C=C (C=C1)OCC2=CC=CC=C2)C) (F) (F)F. [K+] .Physical And Chemical Properties Analysis
Potassium (4-benzyloxy-2-methylphenyl)trifluoroborate is a solid compound . More specific physical and chemical properties such as melting point, solubility, etc., are not available in the sources.Scientific Research Applications
Suzuki-Miyaura Cross-Coupling Reactions
Potassium (4-benzyloxy-2-methylphenyl)trifluoroborate is a valuable reagent in Suzuki-Miyaura cross-coupling reactions . This reaction is pivotal in the formation of carbon-carbon bonds, which are foundational in organic synthesis. The stability and reactivity of Potassium trifluoroborates make them superior to traditional boronic acids and esters, providing a more efficient pathway to synthesize complex organic molecules.
Medicinal Chemistry
In the realm of medicinal chemistry , this compound serves as a versatile intermediate for the synthesis of various pharmaceuticals . Its stability under physiological conditions allows for the creation of bioactive molecules that can be further modified to enhance their therapeutic efficacy.
Material Science
The compound’s robustness under strong oxidative conditions makes it suitable for material science applications . It can be used to modify surfaces or create new materials with desired properties, such as increased durability or conductivity.
Proteomics Research
Potassium (4-benzyloxy-2-methylphenyl)trifluoroborate is utilized in proteomics research as a specialty product . It can be employed in the study of protein interactions and functions, aiding in the understanding of complex biological processes.
Epoxidation of Unsaturated Bonds
This compound is also used in the epoxidation of unsaturated bonds . The reaction proceeds with high conversion and selectivity, which is crucial for the synthesis of epoxides – compounds that are valuable in various chemical industries due to their reactivity.
Development of New Boron Reagents
Lastly, it contributes to the development of new boron reagents . Researchers, in collaboration with industry leaders, are expanding the palette of available boron reagents for cross-coupling reactions, which broadens the scope of chemical transformations possible in synthetic chemistry.
Safety and Hazards
properties
IUPAC Name |
potassium;trifluoro-(2-methyl-4-phenylmethoxyphenyl)boranuide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13BF3O.K/c1-11-9-13(7-8-14(11)15(16,17)18)19-10-12-5-3-2-4-6-12;/h2-9H,10H2,1H3;/q-1;+1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DTQQBUOEJZXEBN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[B-](C1=C(C=C(C=C1)OCC2=CC=CC=C2)C)(F)(F)F.[K+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13BF3KO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40660122 |
Source
|
| Record name | Potassium [4-(benzyloxy)-2-methylphenyl](trifluoro)borate(1-) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40660122 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
304.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Potassium (4-benzyloxy-2-methylphenyl)trifluoroborate | |
CAS RN |
850623-43-7 |
Source
|
| Record name | Borate(1-), trifluoro[2-methyl-4-(phenylmethoxy)phenyl]-, potassium (1:1), (T-4)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=850623-43-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Potassium [4-(benzyloxy)-2-methylphenyl](trifluoro)borate(1-) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40660122 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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